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Compound of Interest

Compound Name: 2,5-Dimethoxybenzyl chloride

Cat. No.: B189422

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on the chemical properties, synthesis,
and core applications of 2,5-Dimethoxybenzyl chloride, a key reagent in organic synthesis.

Core Properties and Identification

2,5-Dimethoxybenzyl chloride is an aromatic organic compound widely used as a building
block and a protecting group in the synthesis of more complex molecules. Its reactivity is
centered around the benzylic chloride group, which is susceptible to nucleophilic substitution.

Data Presentation: Chemical and Physical Properties

All quantitative data for 2,5-Dimethoxybenzyl chloride has been summarized in the table
below for easy reference and comparison.
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Property Value Citations
Molecular Weight 186.64 g/mol [1112113114]
Molecular Formula CoH11CIO2 [11[31[41[5]
CAS Number 3840-27-5 [L1[21[31[5]
2-(chloromethyl)-1,4-
IUPAC Name _ [5]
dimethoxybenzene
a-Chloro-2,5-
Synonyms dimethoxytoluene, Veratryl [6]
chloride
Appearance Off-white solid [4]
Melting Point 40-42 °C [4]

Experimental Protocols: Synthesis

The synthesis of 2,5-Dimethoxybenzyl chloride is most commonly achieved through the

chlorination of 2,5-dimethoxybenzyl alcohol. The following protocol provides a detailed

methodology for this conversion.

Protocol: Chlorination of 2,5-Dimethoxybenzyl Alcohol

This protocol is based on the reaction of 2,5-dimethoxybenzyl alcohol with thionyl chloride in

the presence of a base.

Materials:

Thionyl chloride (108 g)

2,5-dimethoxybenzyl alcohol (150 g)

2,4,6-Collidine (108 g) or Pyridine

Methylene chloride (CH2ClI2) (750 ml) or Diethyl ether (Et20)
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e Hydrochloric acid (2 N)

o Water (H20)

e Magnesium sulfate (MgSQOa4)
Procedure:

 In a suitable reaction vessel, a stirred mixture of 2,5-dimethoxybenzyl alcohol (150 g), 2,4,6-
collidine (108 g), and methylene chloride (750 ml) is prepared at room temperature.[7]

» Thionyl chloride (108 g) is added slowly to the mixture over a period of 1 hour. The reaction
is noted to be slightly exothermic.[7]

 After the addition is complete, the mixture is stirred for an additional 30 minutes at room
temperature to ensure the reaction goes to completion.[7]

e The reaction mixture is then transferred to a separatory funnel and washed sequentially with
2 N hydrochloric acid and water.[7]

e The organic layer is separated and dried over anhydrous magnesium sulfate (MgSOa).[7]

e The solvent is removed by evaporation under reduced pressure, yielding a residue of 2,5-
dimethoxybenzyl chloride which crystallizes upon standing. The expected yield is
approximately 127 g.[7]

Visualization of Synthetic Pathway

The following diagrams illustrate the key workflow for the synthesis of 2,5-Dimethoxybenzyl
chloride.
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Reactants & Solvent Reagent
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Caption: Synthesis workflow for 2,5-Dimethoxybenzyl chloride.
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Core Applications & Reactions

2,5-Dimethoxybenzyl chloride is a versatile reagent primarily utilized for:

o Protecting Group Chemistry: The 2,5-dimethoxybenzyl (DMB) group is used to protect
hydroxyl functions in organic synthesis. It is stable under a variety of conditions but can be
selectively removed, often under oxidative conditions.

o Alkylation Reagent: As a reactive benzylic halide, it readily alkylates a variety of
nucleophiles, including amines, thiols, and carbanions, to introduce the DMB moiety.[8]

o Precursor for Wittig Reagents: It reacts with triphenylphosphine to form the corresponding
phosphonium salt.[9] This salt can be deprotonated to generate a Wittig reagent, which is
then used to convert aldehydes and ketones into alkenes.[8]

The electron-donating methoxy groups on the aromatic ring activate it, influencing the stability
of intermediates and the overall reactivity of the molecule. Professionals should handle this
compound with appropriate caution, as it is classified as an irritant to the skin, eyes, and
respiratory system.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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